Cas no 93522-10-2 (2,4,6-Heptatrienoicacid,7-[tetrahydro-3-hydroxy-5-[2-methoxy-1,3-dimethyl-7-[[1-oxo-2-[tetrahydro-2,4,5-trihydroxy-5-methyl-6-(1,3-pentadien-1-yl)-2H-pyran-2-yl]butyl]amino]-3,5-heptadien-1-yl]-2-furanyl]-)
![2,4,6-Heptatrienoicacid,7-[tetrahydro-3-hydroxy-5-[2-methoxy-1,3-dimethyl-7-[[1-oxo-2-[tetrahydro-2,4,5-trihydroxy-5-methyl-6-(1,3-pentadien-1-yl)-2H-pyran-2-yl]butyl]amino]-3,5-heptadien-1-yl]-2-furanyl]- structure](https://www.kuujia.com/scimg/cas/93522-10-2x500.png)
93522-10-2 structure
Product name:2,4,6-Heptatrienoicacid,7-[tetrahydro-3-hydroxy-5-[2-methoxy-1,3-dimethyl-7-[[1-oxo-2-[tetrahydro-2,4,5-trihydroxy-5-methyl-6-(1,3-pentadien-1-yl)-2H-pyran-2-yl]butyl]amino]-3,5-heptadien-1-yl]-2-furanyl]-
2,4,6-Heptatrienoicacid,7-[tetrahydro-3-hydroxy-5-[2-methoxy-1,3-dimethyl-7-[[1-oxo-2-[tetrahydro-2,4,5-trihydroxy-5-methyl-6-(1,3-pentadien-1-yl)-2H-pyran-2-yl]butyl]amino]-3,5-heptadien-1-yl]-2-furanyl]- Chemical and Physical Properties
Names and Identifiers
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- 2,4,6-Heptatrienoicacid,7-[tetrahydro-3-hydroxy-5-[2-methoxy-1,3-dimethyl-7-[[1-oxo-2-[tetrahydro-2,4,5-trihydroxy-5-methyl-6-(1,3-pentadien-1-yl)-2H-pyran-2-yl]butyl]amino]-3,5-heptadien-1-yl]-2-furanyl]-
- 2,4,6-Heptatrienoicacid,7-[tetrahydro-3-hydroxy-5-[2-methoxy-1,3-dimethyl-7-[[1-oxo-2-[tetrahydro-2,4,5-trihydroxy-5-methyl-6-(1,3-pentadien-1-yl)-2H-pyran-2-yl]butyl]amino]-3,5-heptadien-1-yl]-2-fura
- ANTIBIOTIC L-681,217
- L-681217
- L-681,217
- (2E,4E,6E)-7-[3-hydroxy-5-[(4E,6E)-3-methoxy-4-methyl-8-[2-[2,4,5-trihydroxy-5-methyl-6-[(1E,3E)-penta-1,3-dienyl]oxan-2-yl]butanoylamino]octa-4,6-dien-2-yl]oxolan-2-yl]hepta-2,4,6-trienoic acid
- AKOS040746007
- (2E,4E,6E)-7-[3-HYDROXY-5-[(4E,6E)-3-METHOXY-4-METHYL-8-[2-[2,4,5-TRIH YDROXY-5-METHYL-6-[(1E,3E)-PENTA-1,3-DIENYL]OXAN-2-YL]BUTANOYLAMINO]OC TA-4,6-DIEN-2-YL]OXOLAN-2-YL]HEPTA-2,4,6-TRIENOIC ACID
- L 681217
- 2,4,6-Heptatrienoic acid, 7-(tetrahydro-3-hydroxy-5-(2-methoxy-1,3-dimethyl-7-((1-oxo-2-(tetrahydro-2,4,5-trihydroxy-5-methyl-6-(1,3-pentadienyl)-2H-pyran-2-yl)butyl)amino)-3,5-heptadienyl)-2-furanyl)-
- 93522-10-2
- (2E,4E,6E)-7-(3-hydroxy-5-((4E,6E)-3-methoxy-4-methyl-8-(2-(2,4,5-trihydroxy-5-methyl-6-((1E,3E)-penta-1,3-dien-1-yl)tetrahydro-2H-pyran-2-yl)butanamido)octa-4,6-dien-2-yl)tetrahydrofuran-2-yl)hepta-2,4,6-trienoic acid
- Antibiotic L 681217
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- Inchi: InChI=1S/C36H53NO10/c1-7-9-12-19-31-35(5,43)30(39)23-36(44,47-31)26(8-2)34(42)37-21-16-15-17-24(3)33(45-6)25(4)29-22-27(38)28(46-29)18-13-10-11-14-20-32(40)41/h7,9-20,25-31,33,38-39,43-44H,8,21-23H2,1-6H3,(H,37,42)(H,40,41)/b9-7+,11-10+,16-15+,18-13+,19-12+,20-14+,24-17+
- InChI Key: OSKAZZUZQORABG-UQKUNJBPSA-N
- SMILES: O=C(O)/C=C/C=C/C=C/C1OC(C(C)C(OC)/C(C)=C/C=C/CNC(C(C2(O)CC(O)C(C)(O)C(/C=C/C=C/C)O2)CC)=O)CC1O
Computed Properties
- Exact Mass: 659.36694689g/mol
- Monoisotopic Mass: 659.36694689g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 47
- Rotatable Bond Count: 16
- Complexity: 1240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 7
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 175Ų
- XLogP3: 3.6
Experimental Properties
- Color/Form: Solid powder
2,4,6-Heptatrienoicacid,7-[tetrahydro-3-hydroxy-5-[2-methoxy-1,3-dimethyl-7-[[1-oxo-2-[tetrahydro-2,4,5-trihydroxy-5-methyl-6-(1,3-pentadien-1-yl)-2H-pyran-2-yl]butyl]amino]-3,5-heptadien-1-yl]-2-furanyl]- Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
2,4,6-Heptatrienoicacid,7-[tetrahydro-3-hydroxy-5-[2-methoxy-1,3-dimethyl-7-[[1-oxo-2-[tetrahydro-2,4,5-trihydroxy-5-methyl-6-(1,3-pentadien-1-yl)-2H-pyran-2-yl]butyl]amino]-3,5-heptadien-1-yl]-2-furanyl]- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
BioAustralis | BIA-L1044-0.50 mg |
L-681217 |
93522-10-2 | >95%byHPLC | 0.50mg |
$343.00 | 2023-09-01 | |
BioAustralis | BIA-L1044-2.50 mg |
L-681217 |
93522-10-2 | >95%byHPLC | 2.50mg |
$1201.00 | 2023-09-01 | |
BioAustralis | BIA-L1044-0.50mg |
L-681217 |
93522-10-2 | >95% by HPLC | 0.50mg |
$345.00 | 2025-03-03 | |
BioAustralis | BIA-L1044-2.50mg |
L-681217 |
93522-10-2 | >95% by HPLC | 2.50mg |
$1210.00 | 2025-03-03 |
2,4,6-Heptatrienoicacid,7-[tetrahydro-3-hydroxy-5-[2-methoxy-1,3-dimethyl-7-[[1-oxo-2-[tetrahydro-2,4,5-trihydroxy-5-methyl-6-(1,3-pentadien-1-yl)-2H-pyran-2-yl]butyl]amino]-3,5-heptadien-1-yl]-2-furanyl]- Related Literature
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N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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Yue Guo,Bochen Liu,Zhao Chen,Weidong Song,Naifan Tian,Wenhai Wu,Xiaokun Fan,Yunfeng Zhan,Fanyuan Meng,Qingguang Zeng J. Mater. Chem. C, 2021,9, 10381-10387
93522-10-2 (2,4,6-Heptatrienoicacid,7-[tetrahydro-3-hydroxy-5-[2-methoxy-1,3-dimethyl-7-[[1-oxo-2-[tetrahydro-2,4,5-trihydroxy-5-methyl-6-(1,3-pentadien-1-yl)-2H-pyran-2-yl]butyl]amino]-3,5-heptadien-1-yl]-2-furanyl]-) Related Products
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